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Compound of Interest

Compound Name: 9-Phenanthrenecarboxylic acid

Cat. No.: B1221669

Essential Safety and Handling Guide for 9-
Phenanthrenecarboxylic Acid

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of 9-
Phenanthrenecarboxylic acid (CAS No. 837-45-6). Adherence to these procedures is
essential for ensuring personal safety and environmental protection in the laboratory.

Hazard Identification and Personal Protective
Equipment (PPE)

9-Phenanthrenecarboxylic acid is a solid substance that presents several hazards upon
exposure. All handling of this compound must be conducted in a well-ventilated area,
preferably within a certified chemical fume hood, to minimize the risk of inhalation.[1] The
following table summarizes the known hazards and the required personal protective
equipment.
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Hazard Category

GHS Hazard Statement

Recommended Personal
Protective Equipment
(PPE)

Oral Toxicity

H302: Harmful if swallowed.[2]

Standard laboratory PPE as
outlined below. Do not eat,
drink, or smoke in areas where

this chemical is handled.

Skin Irritation

H315: Causes skin irritation.[2]

Lab Coat: A chemical-resistant
lab coat must be worn and fully
buttoned. Gloves: Chemical-
resistant gloves (e.g., nitrile or
neoprene) are required.
Gloves should be inspected
before use and changed
immediately if contaminated.[1]
Footwear: Fully enclosed

shoes are mandatory.

Eye Irritation

H319: Causes serious eye

irritation.[2]

Safety Goggles: Wear
chemical splash goggles that
conform to ANSI z287.1
standards. Face Shield: A face
shield worn over safety
goggles is recommended
when there is a significant risk
of splashing or dust

generation.

Respiratory Irritation

H335: May cause respiratory

irritation.[2]

Ventilation: Handle exclusively
in a chemical fume hood.
Respirator: If engineering
controls are insufficient, a
NIOSH-approved respirator
with a P2 filter for solid

particles is required.
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) o Prevent release to the
] o H410: Very toxic to aquatic life )
Aquatic Toxicity ) ] environment. Collect all waste
with long lasting effects. )
for proper disposal.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 9-Phenanthrenecarboxylic acid is crucial for minimizing
exposure and ensuring experimental integrity.

e Preparation and Engineering Controls:

o Designate a specific area within a certified chemical fume hood for handling the
compound.

o Ensure the fume hood is functioning correctly before commencing work.

o Assemble all necessary equipment, such as spatulas, weigh boats, and glassware, as well
as designated waste containers, prior to handling the chemical.

e Donning PPE:
o Put on all required PPE as detailed in the table above.
o Ensure gloves are of the correct size and are free from any defects.

e Chemical Handling:

o

Handle the solid carefully to avoid generating dust.

[¢]

Use appropriate tools for transferring the solid.

o

Keep containers tightly closed when not in use.

o

Avoid contact with strong oxidizing agents and strong bases.[3]
e Post-Handling Procedures:

o Decontamination: Thoroughly clean any contaminated surfaces and equipment.
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o Doffing PPE: Remove PPE in the correct order to prevent cross-contamination (e.g.,
gloves first, then lab coat, followed by eye protection).

o Hygiene: Wash hands thoroughly with soap and water after handling the compound, even
if gloves were worn.

Disposal Plan: Safe Waste Management

Due to its environmental hazards, 9-Phenanthrenecarboxylic acid and any contaminated
materials must be disposed of as hazardous waste.[1] Do not dispose of this chemical down
the drain.

» Waste Segregation and Collection:

o Solid Waste: Place all disposable materials contaminated with 9-
Phenanthrenecarboxylic acid (e.g., gloves, weigh boats, paper towels) into a dedicated,
clearly labeled hazardous waste container.

o Unused Chemical: Unwanted 9-Phenanthrenecarboxylic acid should be kept in its
original container or a compatible, sealed, and clearly labeled waste container.

» Storage:

o Store hazardous waste containers in a designated, secure, and well-ventilated area, away
from incompatible materials.

o Final Disposal:

o Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.[1]

Experimental Workflow and Safety Protocol
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Caption: Workflow for the safe handling and disposal of 9-Phenanthrenecarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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